Cas no 1380152-35-1 (2-(2-Amino-3-hydroxypropyl)-4,6-difluorophenol)

• Product Name: 2-(2-Amino-3-hydroxypropyl)-4,6-difluorophenol
• CAS No: 1380152-35-1
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 5776734
• PubChem ID: 131080770
• Update Time: 2025-06-12

2-(2-Amino-3-hydroxypropyl)-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

• EN300-1798609
• 1380152-35-1
• 2-(2-amino-3-hydroxypropyl)-4,6-difluorophenol
• 2-(2-Amino-3-hydroxypropyl)-4,6-difluorophenol

• Inchi： 1S/C9H11F2NO2/c10-6-1-5(2-7(12)4-13)9(14)8(11)3-6/h1,3,7,13-14H,2,4,12H2
• InChI Key： GULGBQASUIKMED-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)CC(CO)N)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(2-Amino-3-hydroxypropyl)-4,6-difluorophenol

Research Brief on 2-(2-Amino-3-hydroxypropyl)-4,6-difluorophenol (CAS: 1380152-35-1): Recent Advances and Applications

In recent years, the compound 2-(2-Amino-3-hydroxypropyl)-4,6-difluorophenol (CAS: 1380152-35-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including but not limited to, enzyme inhibition, receptor modulation, and drug delivery systems. The presence of both amino and hydroxyl functional groups, along with difluorophenol moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on elucidating the pharmacological properties of 2-(2-Amino-3-hydroxypropyl)-4,6-difluorophenol. One notable research effort demonstrated its efficacy as a selective inhibitor of certain kinase enzymes, which are often implicated in cancer progression. The compound's ability to bind to the ATP-binding site of these kinases with high affinity was confirmed through X-ray crystallography and molecular docking studies. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Another area of investigation has been the compound's role in modulating G-protein-coupled receptors (GPCRs). Preliminary in vitro assays have indicated that 2-(2-Amino-3-hydroxypropyl)-4,6-difluorophenol can act as an allosteric modulator for specific GPCR subtypes, thereby influencing downstream signaling pathways. This property opens up new avenues for targeting neurological and metabolic disorders where GPCRs play a critical role.

In addition to its therapeutic potential, the synthetic pathways for 2-(2-Amino-3-hydroxypropyl)-4,6-difluorophenol have been optimized to improve yield and purity. Recent advancements in green chemistry have enabled the use of environmentally benign reagents and catalysts, reducing the environmental footprint of its production. These improvements are crucial for scaling up the synthesis to meet the demands of preclinical and clinical studies.

Despite these promising developments, challenges remain in the further development of 2-(2-Amino-3-hydroxypropyl)-4,6-difluorophenol. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Future research directions may include the exploration of prodrug strategies and nanoparticle-based delivery systems to enhance its therapeutic index.

In conclusion, 2-(2-Amino-3-hydroxypropyl)-4,6-difluorophenol represents a compelling case study in the intersection of chemical biology and pharmaceutical sciences. Its multifaceted applications, from kinase inhibition to GPCR modulation, highlight its versatility as a research tool and potential therapeutic agent. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be essential for translating these findings into clinical benefits.